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Abstract

Damascenine, a naturally occurring alkaloid primarily isolated from the seeds of Nigella
damascena, has garnered interest for its potential pharmacological activities. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of damascenine. Detailed experimental protocols for
its isolation are presented, along with a summary of its anti-inflammatory effects and the
associated signaling pathway. This document is intended to serve as a valuable resource for
researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug
development.

Chemical Identity and Structure

Damascenine is chemically known as methyl 3-methoxy-2-(methylamino)benzoate. Its
structure consists of a substituted benzene ring with methoxy, methylamino, and methyl ester
functional groups.

Table 1: Chemical Identifiers of Damascenine
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Identifier Value

IUPAC Name methyl 3-methoxy-2-(methylamino)benzoate[1]
CAS Number 483-64-7[1]

Molecular Formula C10H13NO3[1]

Molecular Weight 195.22 g/mol [1]

SMILES CNC1=C(C=CC=C10C)C(=0)0CJ1]

nChi INChl=1S/C10H13NO3/c1-11-9-7(10(12)14-3)5-

4-6-8(9)13-2/h4-6,11H,1-3H3[1]

Physicochemical Properties

Damascenine is a crystalline solid with a characteristic nutmeg-like odor. It is sparingly soluble

in water but shows good solubility in various organic solvents.

Table 2: Physicochemical Properties of Damascenine

Property Value Reference
Melting Point 27-29 °C [2]
. ) 270 °C (with slight
Boiling Point - [2]
decomposition)
Practically insoluble in water;
- Freely soluble in alcohol, ether,
Solubility [2]
chloroform, petroleum ether,
and oils.
pKa Data not available

Spectroscopic Data

Detailed spectroscopic characterization of damascenine has been reported, confirming its

structure. However, specific peak assignments and detailed fragmentation patterns are not
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readily available in the public domain.

Table 3: Summary of Spectroscopic Data for Damascenine

Technique Data

Detailed chemical shifts and coupling constants

1H NMR .

are not available.
13C NMR Detailed chemical shifts are not available.
Infrared (IR) Specific absorption peaks are not available.

_ Maximum absorption wavelengths are not

UV-Vis )

available.

Molecular ion peak [M]* at m/z 195. Key
Mass Spectrometry (MS) fragment ions reported at m/z 180 ([M-CHs]*),

164 ([M-OCHs]*), and 150 ([M-COOCH;]*).

Biological and Pharmacological Properties

Damascenine has been investigated for its anti-inflammatory and potential anticancer
properties.

Anti-inflammatory Activity

Recent studies have demonstrated that damascenine exhibits significant anti-inflammatory
effects. In a key study, damascenine was shown to modulate the inflammatory response in
lipopolysaccharide (LPS)-stimulated human neutrophils. Specifically, it was found to:

« Inhibit the release of the pro-inflammatory cytokines Interleukin-1B (IL-1pB), Interleukin-8 (IL-
8), and Tumor Necrosis Factor-a (TNF-a).[1]

o Decrease the production of Matrix Metallopeptidase 9 (MMP-9), an enzyme involved in
tissue degradation during inflammation.[1]

Table 4: Summary of a Known Biological Activity of Damascenine
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Quantitative

o Observed
Activity Model System Data Reference
Effect
(ICs0/EC5s0)
Inhibition of IL-
) 1B, IL-8, and
_ LPS-stimulated
Anti- TNF-a release; Data not
) human ] [1]
inflammatory ) Decreased available
neutrophils
MMP-9
production.

Anticancer Activity

The anticancer potential of damascenine is not well-characterized. While some studies have

explored the cytotoxic effects of extracts from Nigella species, specific data on the anticancer

activity of isolated damascenine, including ICso values against various cancer cell lines, are

not currently available.

Signaling Pathway

The anti-inflammatory effects of damascenine are mediated through the downregulation of key

inflammatory signaling pathways. The inhibition of pro-inflammatory cytokine and MMP-9

production in LPS-stimulated neutrophils suggests an interference with the NF-kB signaling

cascade, a central regulator of inflammation.

Click to download full resolution via product page

Figure 1: Proposed anti-inflammatory signaling pathway of Damascenine.
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Experimental Protocols
Isolation of Damascenine from Nigella damascena

Seeds

The following protocol details the isolation of damascenine from the essential oil of Nigella
damascena seeds using High-Performance Countercurrent Chromatography (HPCCC).[1]

Workflow:

Nigella damascena Seeds
Hydrodistillation

HPCCC Separation
(Petroleum ether:Acetonitrile:Acetone

2:1.5:0.5 v/viv, reversed phase)

[Fraction Collection}

[Purity Analysis (e.g., HPLC, GC-MS)}
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Click to download full resolution via product page
Figure 2: Workflow for the isolation of Damascenine.

Detailed Methodology:

Essential Oil Extraction: The essential oil is obtained from the seeds of Nigella damascena
through hydrodistillation.

o« HPCCC System Preparation: A two-phase solvent system consisting of petroleum ether,
acetonitrile, and acetone in a ratio of 2:1.5:0.5 (v/v/v) is prepared and thoroughly
equilibrated.

» Stationary and Mobile Phases: For reversed-phase mode, the upper organic phase is used
as the stationary phase, and the lower agueous phase is used as the mobile phase.

o Sample Preparation: The essential oil is dissolved in a mixture of the stationary and mobile
phases.

o Chromatographic Separation: The sample solution is injected into the HPCCC system. The
separation is performed in reversed-phase mode.

o Fraction Collection and Analysis: Eluted fractions are collected and analyzed by an
appropriate method (e.g., HPLC, GC-MS) to identify and quantify damascenine.

« Purification: Fractions containing damascenine of high purity are pooled and the solvent is
evaporated to yield the purified compound.

Synthesis of Damascenine

While early syntheses of damascenine have been reported, a detailed, modern, and high-yield
experimental protocol is not readily available in the public literature. A common synthetic
approach involves the methylation of 3-methoxy-2-aminobenzoic acid followed by esterification.

Conclusion

Damascenine is a natural alkaloid with demonstrated anti-inflammatory properties, making it a
compound of interest for further pharmacological investigation. This technical guide has

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1214179?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

summarized the current knowledge on its chemical structure, properties, and biological
activities. While foundational data is available, further research is required to fully elucidate its
spectroscopic characteristics, quantitative biological potency, and to develop efficient synthetic
routes. The information provided herein serves as a solid starting point for researchers and
professionals aiming to explore the therapeutic potential of damascenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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